BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Safe
Handling of Tridecyl Acrylate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tridecyl acrylate

Cat. No.: B1594421

This guide provides comprehensive safety and handling information for tridecyl acrylate (CAS
No. 3076-04-8), tailored for researchers, scientists, and professionals in drug development.
Adherence to these guidelines is crucial for minimizing risks and ensuring a safe laboratory
environment.

Chemical and Physical Properties

Tridecyl acrylate is a clear liquid and a member of the acrylate esters family.[1] It is utilized as
a monomer in the synthesis of various polymers and copolymers, contributing to the
development of adhesives, coatings, and resins.[1]

Property Value Reference
CAS Number 3076-04-8

Molecular Formula C16H3002

Molecular Weight 254.41 g/mol

Appearance Clear liquid [2]

Boiling Point 150°C @ 10mm Hg [1]

Flash Point 118°C [1]

Density 0.881 g/cm? [1]
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Hazard Identification and Classification

Tridecyl acrylate is classified as a hazardous substance. The following table summarizes its
GHS classifications.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye 5 H319: Causes serious eye
Irritation irritation

H317: May cause an allergic

Skin Sensitization 1B ) ]

skin reaction
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation

Sources:[2][3][4][5]

Signal Word:Warning[4] or Danger[2][5]

Toxicological Data

The toxicity of acrylates generally decreases with increasing molecular weight.[2] However,
tridecyl acrylate still presents notable toxicological concerns.

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/product/b1594421?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Tridecyl-acrylate
http://angenechemical.com/sds/3076-04-8.pdf
https://scipoly.com/wp-content/uploads/2020/09/m266-sds.pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/cds010544
https://scipoly.com/wp-content/uploads/2020/09/m266-sds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Tridecyl-acrylate
https://www.sigmaaldrich.com/US/en/product/aldrich/cds010544
https://pubchem.ncbi.nlm.nih.gov/compound/Tridecyl-acrylate
https://www.benchchem.com/product/b1594421?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

. Route of Dose/Durati
Test Type Species Result Reference
Exposure on

Detalils of
toxic effects
LD50 (Lethal not reported
Rat Oral 44700 ul/kg
Dose, 50%) other than
lethal dose

value.

Rated 2 on a
scale of 1 to

Eye Irritation Rabbit External 24 hours 10 (10 being [2][6]
the most

severe).

Experimental Protocols

While specific, detailed experimental protocols for the toxicological data cited are not publicly
available, the following diagrams illustrate generalized workflows for key laboratory procedures
involving hazardous chemicals like tridecyl acrylate.
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A generalized workflow for handling hazardous chemicals in a laboratory setting.
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A logical flowchart for hazard identification and mitigation.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b1594421?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Safe Handling and Storage

Handling:

Avoid contact with skin and eyes.[3]

Use in a well-ventilated area, preferably within a chemical fume hood.[4][7]

Do not breathe vapors or mists.[4]

Take precautionary measures against static discharge.

Wash hands thoroughly after handling and before breaks.[3][4]

Contaminated work clothing should not be allowed out of the workplace.[4]
Storage:

o Keep container tightly closed in a dry, cool, and well-ventilated place.[4]

o Store away from direct sunlight, heat, and sources of ignition.[4]

o The effectiveness of phenolic inhibitors is dependent on the presence of oxygen; therefore,
monomers must be stored under air rather than an inert atmosphere.[2]

» Store separately from strong oxidizing agents, strong reducing agents, free radical
generators, and peroxides.[4]

Personal Protective Equipment (PPE)

A crucial aspect of safety is the consistent and correct use of PPE.
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PPE Type Specifications Reference

Safety glasses with side-
) shields or chemical splash
Eye/Face Protection _ [31[41[7]
goggles. A face shield may be

necessary for larger quantities.

Handle with impervious gloves
(e.g., nitrile). Gloves must be
inspected prior to use and
Skin Protection disposed of -properly.-A [21[31[4]
complete suit protecting
against chemicals may be
required depending on the

scale of work.

For nuisance exposures, use a
type P95 (US) or type P1 (EU
) ) EN 143) particle respirator. If
Respiratory Protection S o [31[7]
ventilation is insufficient, a
NIOSH-approved respirator

may be required.

First-Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First-Aid Procedure Reference

Move the person into fresh air.
) If not breathing, give artificial
Inhalation . [31[4]
respiration. Consult a

physician.

Take off immediately all
i contaminated clothing. Wash
Skin Contact _ [31[4]
off with soap and plenty of

water. Consult a physician.

Rinse cautiously with water for
at least 15 minutes. Remove

Eye Contact contact lenses, if present and [31[4]
easy to do. Continue rinsing.

Consult a physician.

Do NOT induce vomiting.

Never give anything by mouth
Ingestion to an unconscious person. [3114]

Rinse mouth with water.

Consult a physician.

Accidental Release and Fire-Fighting Measures

Accidental Release:

o Use personal protective equipment.[3]

e Ensure adequate ventilation.[3]

o Evacuate personnel to safe areas.[3]

» Prevent further leakage or spillage if safe to do so. Do not let the product enter drains.[3][4]

o Contain and collect spillage with inert absorbent material and place it into suitable, closed
containers for disposal.[4]
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Fire-Fighting:

o Suitable extinguishing media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[3][4]

o Specific hazards: The substance is combustible. Vapors are heavier than air and may spread
along floors. Polymerization is exothermic and can lead to an uncontrolled reaction.[4]

» Protective equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[3]14]

Disposal Considerations

o Dispose of unused monomer and contaminated materials as hazardous waste through an
approved waste disposal program.[4][7]

e Do not pour down the drain.[7]
e Leave chemicals in their original containers and do not mix with other waste.
» Handle uncleaned containers as you would the product itself.

This guide is intended to provide a comprehensive overview of the safety and handling
precautions for tridecyl acrylate. Always consult the most recent Safety Data Sheet (SDS)
from your supplier and adhere to your institution's specific safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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